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Compound of Interest

Compound Name: DM-Nitrophen tertasodium

Cat. No.: B13915061

Get Quote

For researchers, scientists, and drug development professionals, the integrity of experimental

work is intrinsically linked to the safety and precision of every laboratory procedure. The proper

handling and disposal of specialized chemical reagents are paramount in this endeavor. This

guide provides essential, immediate safety and logistical information for the proper disposal of

DM-Nitrophen tetrasodium, a photolyzable calcium chelator. Adherence to these protocols is

critical for ensuring personnel safety and environmental compliance.

Immediate Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for DM-Nitrophen tetrasodium is not readily available,

the hazardous properties can be inferred from its structural components: a nitrophenyl group

and a tetrasodium salt of an aminopolycarboxylic acid, similar to EDTA. Nitrophenyl derivatives

are often classified as hazardous, with potential for toxicity and adverse environmental effects.

[1] Tetrasodium salts, like Tetrasodium EDTA, can cause serious eye damage and may be

harmful if swallowed or inhaled.[2][3][4]

Key Hazard Considerations:

Eye Irritation: Assumed to be a significant hazard, potentially causing serious eye damage.

[2][3][4]
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Skin Irritation: May cause skin irritation upon contact.[1]

Oral Toxicity: Considered harmful if swallowed.[1][2][3]

Aquatic Toxicity: Nitrophenyl compounds can be very toxic to aquatic life with long-lasting

effects.[1]

Personal Protective Equipment (PPE)
Before handling DM-Nitrophen tetrasodium for any purpose, including disposal, it is mandatory

to be equipped with the appropriate Personal Protective Equipment (PPE).

PPE Component Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect against potential

splashes that could cause

serious eye damage.[1][3][4]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact and

potential irritation.[1][2]

Protective Clothing Standard laboratory coat.
To protect skin and personal

clothing from contamination.[1]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary if dust is

generated.

To avoid inhalation of any dust

or aerosols.[1][3]

Step-by-Step Disposal Protocol
The proper disposal of DM-Nitrophen tetrasodium is a critical step in maintaining laboratory

safety and environmental compliance. Do not discharge this chemical down the drain or mix it

with non-hazardous waste.

Waste Segregation and Collection
Identify and Segregate: All waste containing DM-Nitrophen tetrasodium, including unused

product, contaminated labware (e.g., pipette tips, vials), and spill cleanup materials, must be
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identified as hazardous waste.[1]

Use a Designated Container: Collect all DM-Nitrophen tetrasodium waste in a dedicated,

chemically compatible, and sealable container. High-density polyethylene (HDPE) or glass

containers are generally suitable.[5] The container must be in good condition and have a

secure lid.[6]

Labeling
Clear Identification: Immediately label the waste container with the words "Hazardous

Waste."[5][7]

List Contents: Clearly list all chemical constituents and their approximate percentages. For

this specific compound, write "DM-Nitrophen tetrasodium" or its full chemical name: "1-(2-

Nitro-4,5-dimethoxyphenyl)-1,2-diaminoethane-N,N,N′,N′-tetraacetic acid, tetrasodium salt."

[5][7]

Date of Accumulation: Include the date when the waste was first added to the container.[6]

Storage
Designated Area: Store the sealed waste container in a designated hazardous waste

accumulation area.[6] This area should be secure and away from general laboratory traffic.

Secondary Containment: It is best practice to store the primary waste container within a

larger, chemically resistant secondary container to contain any potential leaks.

Compatibility: Do not store with incompatible materials, such as strong acids or oxidizing

agents.[2][4]

Final Disposal
Institutional Procedures: Follow your institution's specific procedures for hazardous waste

pickup.

Licensed Contractor: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[1][5][6]
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The logical workflow for the disposal of DM-Nitrophen tetrasodium is illustrated in the diagram

below.

Disposal Workflow for DM-Nitrophen Tetrasodium

Preparation

Waste Collection & Containment

Temporary Storage

Final Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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